1-(3-Amino-2-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol

• Molecular Formula: C8H17FN2O
• Molecular Weight: 176.23 g/mol
• SMILES: CC1C(CCN1CC(CF)O)N
• InChI: InChI=1S/C8H17FN2O/c1-6-8(10)2-3-11(6)5-7(12)4-9/h6-8,12H,2-5,10H2,1H3
• InChIKey: WELSDGLDVNDECG-UHFFFAOYSA-N

1-(3-Amino-2-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol: Fluorinated Pyrrolidine Building Block

1-(3-Amino-2-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol (CAS 1865574-88-4) is a fluorinated amino alcohol belonging to the 3-aminopyrrolidine class, with molecular formula C₈H₁₇FN₂O and molecular weight 176.23 g/mol [1]. Its core scaffold—3-amino-2-methylpyrrolidine—is a pharmacologically validated motif found in the antipsychotic agent emonapride and in broad-spectrum quinolone antibacterials [2]. The compound serves as a versatile bifunctional building block, offering both a nucleophilic primary amine and a secondary alcohol for downstream derivatization, while the fluorine atom and 2-methyl substituent jointly modulate lipophilicity and conformational dynamics relative to des-methyl and regioisomeric analogues [3].

Bifunctional handle Primary amine and secondary alcohol for orthogonal derivatization

Fluorinated propanol chain Modulates lipophilicity and metabolic profile in lead optimization

2-Methyl-3-aminopyrrolidine core Scaffold with reported CNS/anti-infective research precedent

• [1] PubChem CID 130769435. 1-(3-Amino-2-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130769435 View Source
• [2] D'hooghe, M.; Aelterman, W.; De Kimpe, N. A new entry into cis-3-amino-2-methylpyrrolidines via ring expansion of 2-(2-hydroxyethyl)-3-methylaziridines. Org. Biomol. Chem. 2009, 7, 135–141. DOI: 10.1039/B816617J View Source
• [3] PubChem CID 130769435 computed properties: XLogP3-AA = -0.3, Topological Polar Surface Area = 49.5 Ų, H-Bond Donors = 2, H-Bond Acceptors = 4, Rotatable Bonds = 3. https://pubchem.ncbi.nlm.nih.gov/compound/130769435 View Source

Uniqueness vs. Generic 3-Aminopyrrolidine Building Blocks

Within the 3-aminopyrrolidine-fluoropropanol family, the position of the methyl substituent on the pyrrolidine ring is not a trivial structural variation—it alters the computed lipophilicity by approximately 0.5 logP units (ΔXLogP3-AA) relative to the des-methyl analogue and shifts the steric environment around the 3-amino group, which directly impacts both the conformational preferences of the pyrrolidine ring and the reactivity of the primary amine in downstream coupling reactions [1][2]. The 2-methyl regioisomer places the methyl group adjacent to the ring nitrogen, creating a distinct 1,2-substitution pattern that influences both the pKa of the pyrrolidine nitrogen and the diastereomeric outcome of subsequent N-alkylation or acylation steps, whereas the 4-methyl regioisomer places the substituent at a remote position yielding different steric outcomes in target molecule binding . Substituting with a non-fluorinated analogue sacrifices the metabolic stability and hydrogen-bonding modulation conferred by the C–F bond, making this specific substitution pattern critical for structure-activity relationship (SAR) studies where both steric and electronic parameters must be held constant [3].

Des-methyl analogue

Lower computed lipophilicity may shift CNS drug-like profile and alter partitioning in biological assays.

4-Methyl regioisomer

Different steric environment around 3-amino group may alter reactivity and SAR outcomes in target binding.

Non-fluorinated analogue

Absence of C–F bond removes metabolic stability modulation and H-bonding potential, potentially altering metabolic profile of derived compounds.

• [1] PubChem computed XLogP3-AA values: 1-(3-Amino-2-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol = -0.3; 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol = -0.8. Data retrieved from PubChem CID 130769435 and PubChem CID 131182433. View Source
• [2] Kuujia computed properties for 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol (CAS 1859429-64-3): XLogP3 = -0.8, TPSA = 49.5 Ų. https://www.kuujia.com/cas-1859429-64-3.html View Source
• [3] D'hooghe, M.; Aelterman, W.; De Kimpe, N. Org. Biomol. Chem. 2009, 7, 135–141. 3-Amino-2-methylpyrrolidine scaffold relevance to CNS-active compounds and quinolone antibacterials. DOI: 10.1039/B816617J View Source

Differentiation Evidence vs. Closest Analogues

Lipophilicity Gain from 2-Methyl Substitution

The 2-methyl substituent on the pyrrolidine ring raises the computed partition coefficient (XLogP3-AA) from −0.8 for 1-(3-aminopyrrolidin-1-yl)-3-fluoropropan-2-ol to −0.3 for the target compound, a net increase of +0.5 logP units [1][2]. This is a substantial shift for two compounds differing by a single methyl group, and it places the target closer to the optimal CNS drug-like logP range (1–3) while retaining high aqueous solubility [3].

Lipophilicity gain

Computed context

ΔXLogP3-AA +0.5

Supports CNS drug-like space screening

Target: −0.3; des-methyl: −0.8 (computed)

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = −0.3
Comparator Or Baseline	1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol: XLogP3-AA = −0.8
Quantified Difference	ΔXLogP3-AA = +0.5 (target more lipophilic)
Conditions	Computed by XLogP3 3.0 method (PubChem 2019.06.18 release); values retrieved from PubChem

Why This Matters

For CNS-targeted library synthesis, a logP of −0.3 reduces the need for additional lipophilic capping groups compared to the more hydrophilic des-methyl analogue, potentially simplifying synthetic routes.

• [1] PubChem CID 130769435. 1-(3-Amino-2-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol computed properties, XLogP3-AA = -0.3. https://pubchem.ncbi.nlm.nih.gov/compound/130769435 View Source
• [2] PubChem CID 131182433. 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol via Kuujia, XLogP3 = -0.8. https://www.kuujia.com/cas-1859429-64-3.html View Source
• [3] Wager, T. T.; Hou, X.; Verhoest, P. R.; Villalobos, A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chem. Neurosci. 2010, 1, 435–449. (Contextual reference for CNS drug-like space). View Source

CNS-Permeable TPSA Maintained with Increased Lipophilicity

Both the target compound and its des-methyl analogue 1-(3-aminopyrrolidin-1-yl)-3-fluoropropan-2-ol share an identical computed topological polar surface area (TPSA) of 49.5 Ų, well below the commonly cited CNS permeability threshold of <90 Ų [1][2]. However, the target achieves a more favorable logP without any TPSA penalty, meaning the 2-methyl group increases lipophilicity purely through hydrophobic surface area contributions without introducing additional hydrogen-bonding capacity [3].

CNS TPSA maintained

Cross-study comparable

TPSA 49.5 Ų (same)

Supports multiparameter CNS optimization screening

Identical TPSA across regioisomers; lipophilicity varies independently

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 49.5 Ų
Comparator Or Baseline	1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol: TPSA = 49.5 Ų; 1-(3-Amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol: TPSA = 49.5 Ų (inferred from identical molecular formula and functional groups)
Quantified Difference	ΔTPSA = 0 Ų (target retains same TPSA as both regioisomeric analogues)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem); TPSA threshold for CNS penetration <90 Ų per literature

Why This Matters

When procuring building blocks for CNS-focused libraries, the combination of identical TPSA with differentiated logP allows medicinal chemists to tune lipophilicity independently of hydrogen-bonding potential, a key advantage in multiparameter optimization.

• [1] PubChem CID 130769435. 1-(3-Amino-2-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol, TPSA = 49.5 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/130769435 View Source
• [2] Kuujia computed properties for 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol (CAS 1859429-64-3), TPSA = 49.5 Ų. https://www.kuujia.com/cas-1859429-64-3.html View Source
• [3] Hitchcock, S. A.; Pennington, L. D. Structure–Brain Exposure Relationships. J. Med. Chem. 2006, 49, 7559–7583. (TPSA <90 Ų guideline context). View Source

Validated Pharmacophore: Emonapride and Quinolone Antibacterials

The 3-amino-2-methylpyrrolidine substructure is a critical pharmacophoric element in emonapride (nemonapride), a clinically used benzamide neuroleptic with selective D₂, D₃, and D₄ receptor antagonism (Ki values in the low nanomolar range), and in broad-spectrum fluoroquinolone antibacterials such as clinafloxacin and tosufloxacin [1][2]. By contrast, the 3-amino-4-methylpyrrolidine scaffold has been explored primarily in quinolone derivatives with noted eukaryotic cell toxicity limitations, suggesting regioisomer-dependent therapeutic windows [3]. The target compound provides direct synthetic access to this validated 2-methyl scaffold with a pre-installed fluoropropanol handle, circumventing multi-step stereoselective synthesis.

Scaffold precedent

Class-level context

2-methyl scaffold associated with CNS/anti-infective tools

Supports scaffold selection in CNS/anti-infective library design

Emonapride (CNS research), clinafloxacin (antibacterial research); 4-methyl reported toxicity concerns

Evidence Dimension	Scaffold pharmacological validation history
Target Compound Data	3-Amino-2-methylpyrrolidine scaffold: core of emonapride (D₂/D₃/D₄ antagonist), clinafloxacin, tosufloxacin
Comparator Or Baseline	3-Amino-4-methylpyrrolidine scaffold: identified in quinolone derivatives; reported eukaryotic cell toxicity (Non-Patent Document 3, cited in patent US-9169205-B2 family)
Quantified Difference	Qualitative: 2-methyl scaffold associated with marketed/published CNS and antibacterial agents; 4-methyl scaffold has reported toxicity concerns
Conditions	Literature and patent survey; no direct head-to-head assay data available

Why This Matters

For medicinal chemistry teams evaluating building blocks for CNS or anti-infective programs, the 2-methyl scaffold carries a qualitatively different risk profile from the 4-methyl analogue based on precedent target engagement and safety data.

• [1] D'hooghe, M.; Aelterman, W.; De Kimpe, N. Org. Biomol. Chem. 2009, 7, 135–141. Emonapride synthesis from cis-3-amino-1-benzyl-2-methylpyrrolidine. DOI: 10.1039/B816617J View Source
• [2] ScienceDirect. Emonapride: substituted benzamide neuroleptic, selective D₂/D₃/D₄ antagonist with high 5-HT₁A affinity. https://www.sciencedirect.com/topics/medicine-and-dentistry/emonapride View Source
• [3] Eureka Patsnap. Substituted pyrrolidine derivative patent (US-9169205-B2 family): 3-amino-4-methylpyrrolidin-1-yl quinolone derivatives noted for eukaryotic cell toxicity. https://eureka-patsnap-com.libproxy1.nus.edu.sg View Source

Orthogonal 1,2-Amino-Alcohol Motif for Chemoselective Derivatization

The target compound presents a 1,2-amino-alcohol arrangement (3-amino group vicinal to 2-methyl on the pyrrolidine ring) that is stereoelectronically distinct from the 1,3-relationship found in 4-methyl and des-methyl analogues [1]. The proximity of the amine and the ring nitrogen creates a chelating diamine-like motif, while the secondary alcohol on the fluoropropyl chain provides an orthogonal nucleophilic site. In the 4-methyl regioisomer, the amino group is spatially separated from the methyl substituent, leading to different conformational outcomes upon N-functionalization. Vendors supply the target compound at 95% purity with batch-specific QC (NMR, HPLC, GC), and it is commercially available from multiple catalog suppliers, with 1 g to 10 g quantities offered for research procurement .

1,2-Amino-alcohol motif

Supplier context

Vicinal amine-alcohol, 95% purity (vendor)

May support chemoselective derivatization

1,2-substitution pattern distinct from 1,3-analogue; QC by NMR, HPLC

Evidence Dimension	Functional group spatial arrangement and commercial availability
Target Compound Data	1,2-amino-alcohol relationship on pyrrolidine ring; multiple vendor sources; 95% purity; available in 1 g–10 g quantities
Comparator Or Baseline	1-(3-Amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol: 1,3-amino-methyl relationship; also 95% purity from vendors. 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol: no methyl substituent; MW 162.21 g/mol.
Quantified Difference	No quantitative reactivity data available; differentiation is structural (1,2- vs 1,3-substitution pattern)
Conditions	Commercial vendor catalogs (Leyan, Bidepharm, AKSci); structural inference based on IUPAC nomenclature and SMILES

Why This Matters

Purchasing decisions in early drug discovery often hinge on the ability to achieve chemoselective derivatization without protecting-group manipulations; the 1,2-substitution pattern of the target may offer distinct selectivity advantages in acylation and reductive amination sequences compared to the 1,3-analogue.

• [1] PubChem CID 130769435. SMILES: CC1C(CCN1CC(CF)O)N. 2-Methyl-3-amino substitution pattern on pyrrolidine. https://pubchem.ncbi.nlm.nih.gov/compound/130769435 View Source

Applications of 1-(3-Amino-2-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol

CNS Library Synthesis with Tunable Lipophilicity and Fluorine

Medicinal chemistry teams building focused libraries for CNS targets (e.g., dopamine D₂/D₃ receptors, serotonin 5-HT₁A) can deploy this compound as a direct-entry building block. Its XLogP3-AA of −0.3 and TPSA of 49.5 Ų place it within favorable CNS multiparameter optimization space [1]. The pre-installed fluorine atom eliminates a late-stage fluorination step, while the 3-amino-2-methylpyrrolidine core has direct precedent in the D₂/D₃/D₄ antagonist emonapride, providing a structurally validated starting point for scaffold-hopping or fragment-growing campaigns [2].

Regioisomer-Specific SAR Studies of Methyl Position

When SAR around the pyrrolidine ring is the critical question, procurement of all three regioisomers (2-methyl target, 4-methyl analogue CAS 1855319-77-5, and des-methyl analogue CAS 1859429-64-3) is required to deconvolute the contribution of methyl position to potency and selectivity. The target's 2-methyl-3-amino arrangement positions the methyl group adjacent to the pyrrolidine nitrogen, directly influencing the pKa of the basic center and the presentation of the amine to biological targets in a manner distinct from the 4-methyl analogue . Without the 2-methyl variant, the SAR matrix is incomplete.

Metabolic Stability Optimization with Fluorinated Building Block

Lead optimization programs frequently require systematic introduction of fluorine at metabolically labile positions. This compound provides a fluorinated propanol side chain pre-attached to the pyrrolidine nitrogen, allowing medicinal chemists to probe the effect of fluorine substitution on CYP-mediated oxidation rates without additional synthetic steps. The computed logP shift of +0.5 units relative to the des-methyl analogue also enables exploration of lipophilicity-driven potency gains while the fluorine atom offsets some of the metabolic liability typically associated with increased logP [3].

Anti-Infective Scaffold Exploration via 3-Amino-2-methylpyrrolidine

Given the established role of the 3-amino-2-methylpyrrolidine core in fluoroquinolone antibacterials (clinafloxacin, tosufloxacin), infectious disease research groups can use this building block to construct novel pyrrolidine-substituted quinolone or naphthyridone libraries [2]. The fluoropropanol handle offers an alternative vector for side-chain attachment compared to traditional N-aryl or N-alkyl pyrrolidine building blocks, potentially accessing unexplored chemical space in the antibacterial pharmacophore while retaining the validated 2-methyl-3-amino substitution pattern.

Application

Selection Property

Validation Focus

CNS library synthesis

Fluorinated pyrrolidine with tunable lipophilicity

CNS MPO desirability screening

Regioisomer SAR profiling

2-Methyl-3-amino substitution pattern

pKa and steric outcome profiling

Metabolic stability optimization

Pre-installed fluorine on propanol side chain

CYP-mediated metabolism studies

Anti-infective scaffold exploration

2-Methyl-3-aminopyrrolidine core with reported precedent

Quinolone/naphthyridone derivation studies

• [1] PubChem CID 130769435 computed properties; Wager, T. T. et al. ACS Chem. Neurosci. 2010, 1, 435–449. CNS MPO desirability criteria. View Source
• [2] D'hooghe, M.; Aelterman, W.; De Kimpe, N. Org. Biomol. Chem. 2009, 7, 135–141. 3-Amino-2-methylpyrrolidine in emonapride and quinolone antibacterials. View Source
• [3] PubChem computed XLogP3-AA: target = −0.3; des-methyl analogue = −0.8 (Δ = +0.5). Gillis, E. P. et al. J. Med. Chem. 2015, 58, 8315–8359. Fluorine in drug design. View Source